BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Availability of DL-
Methionine-d4: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of DL-
Methionine-d4, a deuterated stable isotope-labeled form of the essential amino acid
methionine. This guide is intended for researchers, scientists, and professionals in drug
development who utilize stable isotope-labeled compounds for a variety of applications,
including metabolic research, pharmacokinetic studies, and as internal standards for
guantitative mass spectrometry.

Introduction to DL-Methionine-d4

DL-Methionine-d4 is a valuable tool in biomedical and pharmaceutical research. The
incorporation of four deuterium atoms into the methionine molecule provides a distinct mass
shift, allowing it to be differentiated from its endogenous, unlabeled counterpart by mass
spectrometry. This property makes it an ideal internal standard for accurate and precise
guantification of methionine in complex biological matrices. Furthermore, its use as a tracer
enables the study of methionine metabolism and its role in various physiological and
pathological processes.

Commercial Availability and Supplier Specifications

A number of reputable chemical suppliers offer DL-Methionine-d4 for research purposes. The
available products vary in terms of isotopic and chemical purity, quantity, and formulation.
Below is a summary of key information from prominent commercial suppliers.
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Experimental Protocols: Utilization of DL-
Methionine-d4 in LC-MS/MS Analysis
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DL-Methionine-d4 is frequently employed as an internal standard (IS) for the quantification of
methionine in biological samples, such as plasma, serum, and cell culture media, using liquid
chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized
protocol for such an application.

Materials and Reagents

o DL-Methionine-d4 (as internal standard)

o Unlabeled DL-Methionine (for calibration curve)
o Acetonitrile (ACN), LC-MS grade

e Methanol (MeOH), LC-MS grade

e Formic acid (FA), LC-MS grade

o Ultrapure water

 Biological matrix (e.g., plasma, cell lysate)

» Protein precipitation agent (e.g., trichloroacetic acid (TCA), ice-cold methanol or acetonitrile)

Preparation of Stock Solutions and Standards

o DL-Methionine-d4 Internal Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh a
known amount of DL-Methionine-d4 and dissolve it in an appropriate solvent (e.g., 0.1%
formic acid in water/methanol).

o Working Internal Standard Solution (e.g., 1 pug/mL): Dilute the stock solution to the desired
working concentration with the appropriate solvent.

e Unlabeled Methionine Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of unlabeled
DL-Methionine in a similar manner to the internal standard.

o Calibration Standards: Perform serial dilutions of the unlabeled methionine stock solution to
create a series of calibration standards at known concentrations.
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Sample Preparation (Protein Precipitation)

Thaw biological samples (e.g., plasma) on ice.
To a microcentrifuge tube, add a specific volume of the biological sample (e.g., 100 pL).

Add a fixed volume of the working internal standard solution (e.g., 10 pL of 1 pg/mL DL-
Methionine-d4) to each sample, vortex briefly.

Add a protein precipitation agent. For example, add 3 volumes of ice-cold acetonitrile (300
pL).

Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein
precipitation.

Centrifuge the samples at a high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet
the precipitated proteins.

Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

o Column: A suitable column for amino acid analysis, such as a C18 reversed-phase column
or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A gradient elution is typically used to separate methionine from other matrix
components. The specific gradient will depend on the column and instrument.

o Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min).

o Injection Volume: Typically 1-10 pL.
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e Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer is commonly used
for quantitative analysis in Multiple Reaction Monitoring (MRM) mode.

o lonization Source: Electrospray lonization (ESI) in positive ion mode.
o MRM Transitions:

= Methionine (unlabeled): Monitor the transition from the precursor ion (m/z) to a specific

product ion (m/z). For example, m/z 150.1 - 104.1.

» DL-Methionine-d4 (I1S): Monitor the transition from its deuterated precursor ion to a

corresponding product ion. For example, m/z 154.1 - 108.1.

o Instrument Parameters: Optimize parameters such as declustering potential, collision
energy, and source temperature for maximum signal intensity.

Data Analysis

 Integrate the peak areas for both the unlabeled methionine and the DL-Methionine-d4
internal standard in each sample and calibration standard.

o Calculate the ratio of the peak area of the analyte (methionine) to the peak area of the
internal standard (DL-Methionine-d4).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
unlabeled methionine standards.

o Determine the concentration of methionine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Methionine Quantification
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Caption: Workflow for quantifying methionine using DL-Methionine-d4 as an internal standard.
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Caption: The principle of stable isotope dilution for quantitative analysis.

Metabolic Fate of Methionine

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/product/b12400090?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Methionine
Adenosyltransferase

S-Adenosylmethionine (SAM)

ethyltransferases

S-Adenosylhomocysteine (SAH)

Protein Synthesis

Methionine Synthase
(Remethylation)

Methylation Reactions
(DNA, RNA, proteins)

SAH Hydrolase

Homocysteine

Cystathionine
B-synthase
(Transsulfuration)

Cystathionine

Cysteine

Click to download full resolution via product page

Caption: Simplified overview of major methionine metabolic pathways.

Conclusion

DL-Methionine-d4 is a readily available and essential tool for researchers in various scientific

disciplines. Its application as an internal standard in mass spectrometry-based quantification

provides high accuracy and precision. The detailed experimental protocol and visualizations
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provided in this guide offer a solid foundation for the successful implementation of DL-
Methionine-d4 in laboratory settings. Researchers are encouraged to consult the specific
documentation provided by their chosen supplier for detailed product specifications and to
optimize the experimental conditions for their specific application and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

